4,4-dimethyl-1-[(4-propoxyphenyl)amino]-1-penten-3-one

• IUPAC Name: (E)-4,4-dimethyl-1-(4-propoxyanilino)pent-1-en-3-one
• InChI: InChI=1S/C16H23NO2/c1-5-12-19-14-8-6-13(7-9-14)17-11-10-15(18)16(2,3)4/h6-11,17H,5,12H2,1-4H3/b11-10+
• InChI Key: QLVOIDJWUIIUIA-ZHACJKMWSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)NC=CC(=O)C(C)(C)C
• Isomeric SMILES: CCCOC1=CC=C(C=C1)N/C=C/C(=O)C(C)(C)C
• Molecular Formula: C16H23NO2
• Molecular Weight: 261.36 g/mol

Description

4,4-dimethyl-1-[(4-propoxyphenyl)amino]-1-penten-3-one is a chemical compound that belongs to the class of chalcones. It is a yellow crystalline powder that has been widely studied for its potential applications in various fields, including medicine, agriculture, and industry. In

Mechanism of Action

The mechanism of action of 4,4-dimethyl-1-[(4-propoxyphenyl)amino]-1-penten-3-one is not fully understood. However, it is believed to exert its pharmacological effects through various mechanisms, including the inhibition of inflammatory mediators, the scavenging of free radicals, and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound possesses various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. It has also been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. In addition, it has been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways.

Advantages and Limitations for Lab Experiments

The advantages of using 4,4-dimethyl-1-[(4-propoxyphenyl)amino]-1-penten-3-one in lab experiments include its low toxicity, its ability to scavenge free radicals, and its potential as a therapeutic agent for various diseases. However, its limitations include its low solubility in water, its instability under acidic conditions, and its potential for oxidation and degradation.

Future Directions

There are several potential future directions for the study of 4,4-dimethyl-1-[(4-propoxyphenyl)amino]-1-penten-3-one. These include further studies on its pharmacological effects and mechanisms of action, the development of more efficient synthesis methods, and the exploration of its potential applications in various fields, such as medicine, agriculture, and industry. In addition, further studies on its toxicity and safety profile are needed to fully understand its potential as a therapeutic agent.

Scientific Research Applications

4,4-dimethyl-1-[(4-propoxyphenyl)amino]-1-penten-3-one has been extensively studied for its potential applications in various scientific fields. In medicine, it has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders. In agriculture, it has been shown to possess insecticidal and fungicidal properties. In industry, it has been studied for its potential use as a dye, as well as in the production of various polymers and plastics.